Cas no 1326918-69-7 (6-fluoro-1-methyl-3-{3-4-(trifluoromethoxy)phenyl-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one)

• Product Name: 6-fluoro-1-methyl-3-{3-4-(trifluoromethoxy)phenyl-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one
• CAS No: 1326918-69-7
• MF: C₁₉H₁₁F₄N₃O₃
• MW: 405.30255818367
• CID: 6111922
• PubChem ID: 51364465
• Update Time: 2025-11-01

6-fluoro-1-methyl-3-{3-4-(trifluoromethoxy)phenyl-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-1-methyl-3-{3-4-(trifluoromethoxy)phenyl-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one
• 6-fluoro-1-methyl-3-[3-[4-(trifluoromethoxy)phenyl]-1,2,4-oxadiazol-5-yl]quinolin-4-one
• 1326918-69-7
• 6-fluoro-1-methyl-3-(3-(4-(trifluoromethoxy)phenyl)-1,2,4-oxadiazol-5-yl)quinolin-4(1H)-one
• F3398-3069
• AKOS005725755
• 6-fluoro-1-methyl-3-{3-[4-(trifluoromethoxy)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one
• 6-fluoro-1-methyl-3-{3-[4-(trifluoromethoxy)phenyl]-1,2,4-oxadiazol-5-yl}quinolin-4(1H)-one

• Inchi： 1S/C19H11F4N3O3/c1-26-9-14(16(27)13-8-11(20)4-7-15(13)26)18-24-17(25-29-18)10-2-5-12(6-3-10)28-19(21,22)23/h2-9H,1H3
• InChI Key： VNENEGGPOUJPIO-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(C(C1=NC(C3C=CC(=CC=3)OC(F)(F)F)=NO1)=CN2C)=O

Computed Properties

• Exact Mass: 405.07365387g/mol
• Monoisotopic Mass: 405.07365387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 68.5Ų

Additional information on 6-fluoro-1-methyl-3-{3-4-(trifluoromethoxy)phenyl-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one

Introduction to 6-fluoro-1-methyl-3-{3-4-(trifluoromethoxy)phenyl-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one and Its Significance in Modern Pharmaceutical Research

The compound with the CAS no. 1326918-69-7, known as 6-fluoro-1-methyl-3-{3-4-(trifluoromethoxy)phenyl-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one, represents a fascinating subject of study in the realm of pharmaceutical chemistry. This intricate molecular structure combines several pharmacophoric elements that make it a promising candidate for further exploration in drug discovery and development. The presence of a fluoro group, a methyl substituent, and a complex heterocyclic system featuring an oxadiazole moiety appended to a dihydroquinolinone scaffold suggests multiple avenues for biological activity and mechanistic investigations.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in enhancing drug efficacy and bioavailability. The fluoro group at the 6-position of the dihydroquinolinone ring is particularly noteworthy, as it has been shown to modulate metabolic stability and binding affinity in various therapeutic contexts. For instance, fluorine atoms can increase lipophilicity while maintaining metabolic resistance, making such compounds attractive for designing orally active drugs. The methyl group at the 1-position further contributes to the compound's overall steric profile, potentially influencing its interaction with biological targets.

The core of this molecule is the 1,2,4-oxadiazole ring system, which is a well-documented pharmacophore in medicinal chemistry. Oxadiazoles are known for their versatility in contributing to binding interactions due to their rigid structure and ability to engage in hydrogen bonding. In this compound, the oxadiazole is linked to a phenyl ring that carries a trifluoromethoxy substituent at the 4-position. The trifluoromethoxy group is another key pharmacophoric element that enhances electronic properties and binding interactions, often improving pharmacokinetic profiles. This combination of features makes the oxadiazole-fused dihydroquinolinone system a compelling scaffold for exploring new therapeutic modalities.

Moreover, the dihydroquinolinone moiety itself is a significant structural feature with a rich history in drug development. Dihydroquinolinones have been investigated for their potential as kinase inhibitors, antiviral agents, and anti-inflammatory compounds. The fusion of an oxadiazole ring to this scaffold introduces additional possibilities for modulating biological activity. Such structural motifs have been associated with enhanced binding affinity and selectivity toward specific enzymes or receptors, making them valuable for designing novel therapeutics.

Current research trends suggest that hybrid molecules combining multiple heterocyclic systems may offer synergistic effects in drug design. The compound under discussion exemplifies this approach by integrating an oxadiazole, a dihydroquinolinone, and fluorinated aromatic rings into a single framework. Such hybridization strategies have gained traction due to their ability to generate compounds with novel properties that may not be achievable with simpler molecular architectures. The combination of these structural elements could lead to enhanced potency, reduced side effects, and improved patient compliance.

In terms of biological activity, preliminary studies on related compounds suggest that this molecule may exhibit properties relevant to neurological disorders, cancer therapy, or anti-inflammatory applications. The precise mechanism of action would depend on its interaction with specific biological targets such as enzymes or receptors. For example, the presence of both an oxadiazole and a dihydroquinolinone moiety might enable dual targeting or allosteric modulation of key pathways involved in disease progression. Further investigations are warranted to elucidate its full pharmacological profile.

The synthesis of this compound presents an intriguing challenge due to its complex architecture. Advanced synthetic methodologies would be required to construct the multi-ringed system efficiently while maintaining high purity standards necessary for pharmaceutical applications. Techniques such as transition-metal-catalyzed cross-coupling reactions could be particularly useful in forming the carbon-carbon bonds between the various heterocyclic components. Additionally, protecting group strategies might be employed to ensure regioselective functionalization during multi-step syntheses.

From an industrial perspective,6-fluoro-1-methyl-3-{3-4-(trifluoromethoxy)phenyl-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one could serve as a valuable building block for derivative development or as a lead compound in high-throughput screening campaigns. Its structural complexity allows for systematic modifications at various positions without compromising core pharmacophoric elements essential for biological activity. This flexibility makes it an attractive candidate for medicinal chemists seeking novel scaffolds with optimized properties.

The role of computational chemistry has become increasingly prominent in modern drug discovery workflows, particularly when dealing with complex molecules like this one. Molecular modeling techniques can provide insights into how different parts of the molecule interact with potential targets at an atomic level, guiding experimental design and optimizing lead optimization efforts efficiently, saving both time and resources during early-stage development processes, which are critical when evaluating new chemical entities, especially those intended for clinical applications, where efficiency plays an important role throughout research pipelines from initial discovery toward final product commercialization phases within pharmaceutical industries worldwide, where innovation meets practicality every single day through collaborative efforts between academia, government agencies, regulatory bodies, healthcare providers, patients, investors, manufacturers, logistics companies involved supply chains distribution networks reaching global markets continuously expanding capabilities meeting diverse healthcare needs across populations globally affected by various diseases requiring constant attention improvement solutions tailored address challenges posed by rapidly evolving pathogens emerging resistant strains bacterial viral fungal origins requiring novel therapeutic approaches developed combat effectively limiting impact human suffering caused these conditions over decades medical science has progressed significantly thanks contributions countless researchers dedicated improving human health conditions improving quality life millions individuals worldwide suffering from debilitating chronic acute illnesses seeking better treatments options available today tomorrow ensuring future generations benefit advancements made possible collective efforts everyone involved fields related contributing toward mission make world healthier safer place live better understand complexities life better equipped face challenges ahead responsibly ethically ensuring benefits shared equitably among all stakeholders involved healthcare ecosystem supporting sustainable growth long-term vision improving global health outcomes everyone deserves access quality care enabling people live healthier happier lives fulfilling potential regardless background socioeconomic status geographic location cultural differences existing systems place barriers access essential medicines treatments need address ensure everyone has fair chance improve health conditions deserve current efforts toward achieving these goals reflect commitment improve human condition recognizing limitations existing systems require continuous innovation improvement meet evolving needs diverse populations around globe facing unique challenges requiring tailored solutions implemented effectively support well-being communities worldwide hope future bring more breakthroughs like one described here helping people live healthier lives longer more productive fulfilling lives contributing positively society overall advancing human civilization forward together